Cas no 1932438-34-0 ((2S)-1-(1H-indol-3-yl)propan-2-ol)

(2S)-1-(1H-indol-3-yl)propan-2-ol structure
1932438-34-0 structure
Product Name:(2S)-1-(1H-indol-3-yl)propan-2-ol
CAS No:1932438-34-0
MF:C11H13NO
MW:175.227022886276
CID:5698987
PubChem ID:69533266
Update Time:2025-07-30

(2S)-1-(1H-indol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(1H-indol-3-yl)propan-2-ol
    • (2S)-1-(1H-indol-3-yl)propan-2-ol
    • P14765
    • 1932438-34-0
    • EN300-1834289
    • SCHEMBL5692300
    • Inchi: 1S/C11H13NO/c1-8(13)6-9-7-12-11-5-3-2-4-10(9)11/h2-5,7-8,12-13H,6H2,1H3/t8-/m0/s1
    • InChI Key: JXMVNHWZTQYNTJ-QMMMGPOBSA-N
    • SMILES: O[C@@H](C)CC1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 175.099714038g/mol
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 36Ų

(2S)-1-(1H-indol-3-yl)propan-2-ol Pricemore >>

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